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CAS No.: 35285-69-9

Cat. No.: S742810

Get Quote

The following table summarizes a general method of analysis for Sodium Propyl Paraben, which can form

the basis of a stability-indicating method [1].

Test
Parameter

Specification / Method

Description White crystalline powder, odorless or almost odorless, hygroscopic [1].

Solubility Freely soluble in water and in ethanol (50%); sparingly soluble in ethanol (95%);

practically insoluble in fixed oils and methylene chloride [1].

| Identification | A. Melting Point (96°C - 99°C) [1]. B. IR Spectrophotometry [1]. C. Thin Layer

Chromatography (TLC) [1]. D. Reactions for Sodium Salt [1]. | | pH | Between 9.5 and 10.5 (0.1% w/v

solution) [1]. | | Related Substances | By TLC. Any spot apart from the principal spot should not be more

intense than a 0.5% reference spot [1]. |

Stability and Degradation Insights

Understanding how Propylparaben Sodium degrades is key to designing a shelf-life study. The following

diagram illustrates the experimental workflow for a forced degradation study, informed by general principles
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and related research.
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Based on research into parabens and related compounds, the following table outlines potential degradation

conditions and known pathways. Note: These are not specific, pre-validated protocols for Propylparaben

Sodium and must be experimentally confirmed for your specific formulation [2] [3] [4].

Stress Condition Suggested Parameters Known/Suspected Degradation Pathway

Acidic Hydrolysis e.g., 0.1M HCl, room temp. or
elevated [3].

Ester hydrolysis to form 4-hydroxybenzoic acid
[3].

Basic Hydrolysis e.g., 0.1M NaOH, room temp.
or elevated [3].

Ester hydrolysis (expected to be significant) [3]
[5].

Oxidative
Degradation

e.g., 0.1-3% H₂O₂, room temp.
[3].

Oxidation of the phenol ring, formation of
quinones and other products [4].

Thermal
Degradation

e.g., 40°C, 60°C, 80°C for
defined periods [3].

Solid-state decomposition; hydrolysis if moisture
is present [5].
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Stress Condition Suggested Parameters Known/Suspected Degradation Pathway

Photolytic
Degradation

Expose to UV and visible light
per ICH Q1B [3].

Ring rearrangement and cleavage via free
radical mechanisms [4].

How to Develop Your Shelf-Life Study Protocol

Since a complete protocol is not available, here is a guide to developing your own based on established

scientific and regulatory principles.

Define the Study Goal: Determine if the study is for a bulk substance or a specific formulated

product (e.g., a topical gel [3]). The goals and testing focus will differ.
Develop a Stability-Indicating Method: This is the most critical step. The method must be able to

detect the active ingredient and resolve it from all degradation products.
Recommended Technique: Reverse-Phase Ultra-Performance Liquid Chromatography (RP-

UPLC) is highly effective [3].
Example Parameters (from a related study): A published method for analyzing Sodium

Propylparaben in a topical gel used a BEH C18 column (50x2.1 mm, 1.7 µm) with a mobile
phase of triethylamine buffer (pH 2.5):tetrahydrofuran:methanol (665:35:300, v/v/v) at a

flow rate of 0.40 ml/min and detection at 252 nm [3]. This successfully separated the
compound from its degradation products.

Validation: The method must be validated for specificity, accuracy, precision, and linearity per
ICH guidelines [3].

Design the Stability Study:
Forced Degradation (Stress Testing): Perform the studies outlined in the diagram and table

above on a single batch to validate your analytical method and understand degradation
pathways [3].

Long-Term & Accelerated Studies: Following ICH Q1A(R2) guidelines, store your samples in
stability chambers at specified conditions (e.g., 25°C ± 2°C / 60% RH ± 5% for long-term). Test

at predetermined timepoints (e.g., 0, 3, 6, 9, 12, 18, 24 months) [3].
Establish Acceptance Criteria: Define the limits for assay (e.g., 90.0-110.0% of label claim),

degradation products (e.g., NMT 2.0% for any individual unknown impurity), and other key attributes
like pH and appearance [1] [3].

Important Gaps and Future Research
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The search results highlight areas where specific data for Propylparaben Sodium is lacking:

There are no publicly available quantitative shelf-life data (e.g., degradation rate constants,
calculated shelf life) for the bulk substance.

Stability in specific pharmaceutical formulations (like parenteral solutions) is not detailed and
would require product-specific studies.

The provided analytical method from [1] is a general pharmacopeia-style method and would need to
be validated as stability-indicating for your use case.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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